Cas no 201002-18-8 (N-alpha-Boc-N-alpha-methyl-Nepsilon-Z-L-lysine dicyclohexylammonium salt)

• Product Name: N-alpha-Boc-N-alpha-methyl-Nepsilon-Z-L-lysine dicyclohexylammonium salt
• CAS No: 201002-18-8
• MF: C₃₂H₅₃N₃O₆
• MW: 575.779729604721
• MDL: MFCD01632045
• CID: 239561
• PubChem ID: 102601756
• Update Time: 2025-05-24

N-alpha-Boc-N-alpha-methyl-Nepsilon-Z-L-lysine dicyclohexylammonium salt Chemical and Physical Properties

Names and Identifiers

• Boc-MeLys(Z)-OH?DCHA
• BOC-L-MELYS(Z)-OH
• Boc-L-MeLys(Z)-OH*DCHA
• Boc-N-Me-Lys(Z)-OH · DCHA
• NA-BOC-NA-METHYL-NE-Z-L-LYSINE DICYCLOHEXYLAMMONIUM SALT
• BOC-MELYS(Z)-OH DCHA
• BOC-N-ME-LYS(Z)-OH
• BOC-N-ME-LYS(Z)-OH DCHA
• BOC-N-ME-LYSINE(Z)-OH DCHA
• AKOS030524285
• Boc-MeLys(Z)-OH.DCHA
• Boc-N-Me-Lys(Z)-OH.DCHA
• N-cyclohexylcyclohexanamine;(2S)-2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]-6-(phenylmethoxycarbonylamino)hexanoic acid
• Boc-l-melys(z)-oh dcha
• 201002-18-8
• N6-((Benzyloxy)carbonyl)-N2-(tert-butoxycarbonyl)-N2-methyl-L-lysine dicyclohexylammonium salt
• N-alpha-Boc-N-alpha-methyl-Nepsilon-Z-L-lysine dicyclohexylammonium salt

• MDL： MFCD01632045
• Inchi： 1S/C20H30N2O6.C12H23N/c1-20(2,3)28-19(26)22(4)16(17(23)24)12-8-9-13-21-18(25)27-14-15-10-6-5-7-11-15;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h5-7,10-11,16H,8-9,12-14H2,1-4H3,(H,21,25)(H,23,24);11-13H,1-10H2/t16-;/m0./s1
• InChI Key： CKZXQRUEYXJCTA-NTISSMGPSA-N
• SMILES： O(C(N(C)[C@H](C(=O)O)CCCCNC(=O)OCC1C=CC=CC=1)=O)C(C)(C)C.N(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 575.39300
• Monoisotopic Mass: 575.393
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 41
• Rotatable Bond Count: 16
• Complexity: 627
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117A^2

Experimental Properties

• PSA: 117.20000
• LogP: 7.42640

N-alpha-Boc-N-alpha-methyl-Nepsilon-Z-L-lysine dicyclohexylammonium salt Security Information

• Storage Condition：2-8°C

Additional information on N-alpha-Boc-N-alpha-methyl-Nepsilon-Z-L-lysine dicyclohexylammonium salt

Professional Introduction to N-alpha-Boc-N-alpha-methyl-Nepsilon-Z-L-lysine dicyclohexylammonium Salt (CAS No. 201002-18-8)

N-alpha-Boc-N-alpha-methyl-Nepsilon-Z-L-lysine dicyclohexylammonium salt, with the CAS number 201002-18-8, is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, characterized by its unique structural and functional properties, plays a pivotal role in the synthesis of peptide-based therapeutics and has been extensively studied for its potential applications in drug development.

The molecular structure of N-alpha-Boc-N-alpha-methyl-Nepsilon-Z-L-lysine dicyclohexylammonium salt consists of a Boc (tert-butoxycarbonyl) protected amino group at the N-alpha position, a methyl group at the N-alpha position, and a Z (azido) protected lysine residue at the Nepsilon position. The presence of these protective groups ensures stability during synthetic processes, while the Z-protected group allows for selective modification and subsequent functionalization. The dicyclohexylammonium salt form enhances solubility and handling properties, making it an ideal intermediate in peptide synthesis.

In recent years, there has been a surge in research focused on developing novel peptide-based drugs due to their high specificity and efficacy. The demand for high-quality intermediates like N-alpha-Boc-N-alpha-methyl-Nepsilon-Z-L-lysine dicyclohexylammonium salt has increased significantly as researchers strive to optimize synthetic routes and improve yields. This compound is particularly valuable in the synthesis of complex peptides, where precise control over reactivity and stability is crucial.

One of the most compelling applications of this compound is in the development of protease inhibitors. Proteases are enzymes that play a critical role in various biological processes, including inflammation, blood clotting, and cancer progression. Inhibiting these enzymes can lead to the development of effective treatments for a wide range of diseases. The unique structure of N-alpha-Boc-N-alpha-methyl-Nepsilon-Z-L-lysine dicyclohexylammonium salt allows for the precise targeting of specific proteases, making it an excellent candidate for designing potent inhibitors.

Recent studies have demonstrated the utility of this compound in the synthesis of cyclic peptides, which have shown promise as therapeutic agents due to their enhanced stability and bioavailability. The Boc protection group provides a stable foundation for further derivatization, while the Z-protected lysine residue can be selectively removed under mild conditions to introduce other functional groups. This flexibility makes it an invaluable tool for synthetic chemists working on complex peptide architectures.

The pharmaceutical industry has also shown interest in this compound for its potential use in vaccine development. Peptides derived from pathogenic organisms can be used as antigens to elicit an immune response without causing disease. The ability to synthesize these peptides efficiently and with high purity is essential for vaccine production. N-alpha-Boc-N-alpha-methyl-Nepsilon-Z-L-lysine dicyclohexylammonium salt provides a reliable starting point for such syntheses, ensuring that vaccines are both effective and safe.

In addition to its applications in drug development, this compound has found use in biochemical research. Its stability and reactivity make it an excellent substrate for studying enzyme mechanisms and developing new synthetic methodologies. Researchers have leveraged its properties to develop novel catalysts and improve existing ones, contributing to advancements in green chemistry and sustainable practices.

The synthesis of N-alpha-Boc-N-alpha-methyl-Nepsilon-Z-L-lysine dicyclohexylammonium salt involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the protection of the amino groups followed by selective modification at the epsilon position. The final step involves converting the intermediate into its dicyclohexylammonium salt form, which enhances solubility and stability.

Ongoing research continues to explore new applications for this compound beyond its current uses. Innovations in synthetic chemistry are enabling researchers to design even more complex peptide structures with enhanced functionalities. As our understanding of biological processes grows, so does the demand for sophisticated tools like N-alpha-Boc-N-alpha-methyl-Nepsilon-Z-L-lysine dicyclohexylammonium salt, which will undoubtedly play a critical role in future medical breakthroughs.